Cas no 554-37-0 (D-Glucopyranose,1-(3,4,5-trihydroxybenzoate))

• Product Name: D-Glucopyranose,1-(3,4,5-trihydroxybenzoate)
• CAS No: 554-37-0
• MF: C₁₃H₁₆O₁₀
• MW: 332.260145187378
• CID: 369116
• PubChem ID: 124021
• Update Time: 2025-04-19

D-Glucopyranose,1-(3,4,5-trihydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,1-(3,4,5-trihydroxybenzoate)
• [(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4,5-trihydroxybenzoate
• 1-mono-galloylglucose
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4,5-trihydroxybenzoate
• Glucopyranose, 1-gallate, .beta.-D-
• .beta.-D-Glucopyranose, 1-(3,4,5-trihydroxybenzoate)
• 1-O-(3,4,5-Trihydroxybenzoyl)hexopyranose
• GALLIC GLUCOSIDE
• D-Glucose 1-(3,4,5-trihydroxybenzoate)
• 1-Galloyl-.beta.-glucose
• AMY41547
• beta-D-Glucopyranose, 1-(3,4,5-trihydroxybenzoate)
• CHEMBL480283
• 1-Galloylglucose
• 1-Galloyl-beta-glucose
• .beta.-D-Glucose, 1-gallate
• GALLOTANNIN 1
• 1-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose
• ?-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 3,4,5-trihydroxybenzoate
• 1-O-Galloyl-beta-D-glucose
• gaillic acid
• AKOS027439204
• .BETA.-GLUCOGALLIN, (-)-
• 1(.BETA.)-O-GALLOYLGLUCOSE
• HY-133708
• 13405-60-2
• galloyl glucose
• 1-O-Galloyl-beta-D-glucose, analytical standard
• UNII-4X7JGS9BFY
• GALLYL GLUCOSIDE, .BETA.-
• .beta.-Glucogallin
• DTXSID00928396
• CS-0129906
• CHEBI:15834
• 1-O-Galloyl-.beta.-D-glucose
• (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl 3,4,5-trihydroxybenzoate
• BDBM50260536
• SCHEMBL1263104
• beta-Glucogallin
• 4X7JGS9BFY
• C01158
• .beta.-D-Glucogallin
• .BETA.-GLUCOGALLIN [MI]
• A-Glucogalin
• .BETA.-D-GLUCOSE 1-(3,4,5-TRIHYDROXYBENZOATE)
• 554-37-0
• 1-galloyl-beta-D-glucose
• b-glucogallin

• Inchi： 1S/C13H16O10/c14-3-7-9(18)10(19)11(20)13(22-7)23-12(21)4-1-5(15)8(17)6(16)2-4/h1-2,7,9-11,13-20H,3H2/t7-,9-,10+,11-,13+/m1/s1
• InChI Key： GDVRUDXLQBVIKP-HQHREHCSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 332.074
• Monoisotopic Mass: 332.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.85
• Boiling Point: 736.4°C at 760 mmHg
• Flash Point: 278.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins